4-(propan-2-ylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-propan-2-ylsulfanyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C18H17N3OS2/c1-12(2)24-14-8-6-13(7-9-14)17(22)21-18-20-16(11-23-18)15-5-3-4-10-19-15/h3-12H,1-2H3,(H,20,21,22)
• InChI Key: LRUXXUBPAITPQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

4-(propan-2-ylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide is a novel compound that has been synthesized for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it an attractive target for further investigation.

Scientific Research Applications

Heterocyclic Synthesis and Reactivity Studies on compounds with thiazole and pyridine groups have demonstrated their versatility in the synthesis of diverse heterocyclic structures. For example, thiophenylhydrazonoacetates have been utilized to yield a variety of nitrogen-containing heterocycles, including pyrazole, isoxazole, and pyrazolopyrimidine derivatives, highlighting the potential of thiazole-based compounds in the construction of complex molecules with possible biological activity (Mohareb et al., 2004).

Antimicrobial and Antitumor Studies The biological activities of thiazole and pyridine derivatives have been explored, with some compounds showing promise as antimicrobial and antitumor agents. For instance, zinc(II) complexes with pyridine thiazole derivatives have demonstrated significant activity against certain bacteria and cancer cell lines, suggesting that structurally similar compounds could have applications in developing new therapeutic agents (Xun-Zhong et al., 2020).

Catalytic Applications and Chemical Reactivity The catalytic roles of compounds featuring benzamide, thiazole, and sulfanyl groups have been investigated, particularly in the context of palladium-catalyzed reactions. These studies reveal that such compounds can act as intermediates in complex synthetic processes, leading to the formation of functionalized benzimidazothiazoles, and indicate their utility in organic synthesis and potential industrial applications (Veltri et al., 2016).

Drug Discovery and Development Compounds with similar structural features have been identified as potent and selective inhibitors of specific kinases, such as the vascular endothelial growth factor receptor-2 (VEGFR-2). This highlights the potential of such molecules in drug discovery, particularly in the design of targeted therapies for diseases like cancer (Borzilleri et al., 2006).